(4-methoxy-3-biphenylyl)[(2-methoxy-1-naphthyl)methyl]amine

• IUPAC Name: 2-methoxy-N-[(2-methoxynaphthalen-1-yl)methyl]-5-phenylaniline
• InChI: InChI=1S/C25H23NO2/c1-27-24-14-12-19-10-6-7-11-21(19)22(24)17-26-23-16-20(13-15-25(23)28-2)18-8-4-3-5-9-18/h3-16,26H,17H2,1-2H3
• InChI Key: ZVJPOHWNKCWEPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2)NCC3=C(C=CC4=CC=CC=C43)OC
• Molecular Formula: C25H23NO2
• Molecular Weight: 369.5 g/mol

Description

The compound is a complex organic molecule that contains two aromatic rings (biphenyl and naphthyl) with methoxy (-OCH3) substituents. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the biphenyl and naphthyl rings, both substituted with methoxy groups. The exact structure would depend on the positions of these substituents and the nature of the bond between the two rings.

Chemical Reactions Analysis

The chemical reactions of this compound could involve the aromatic rings or the methoxy groups. For example, the compound could undergo electrophilic aromatic substitution or the methoxy groups could be converted into other functional groups. Again, the exact reactions would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the aromatic rings and the methoxy substituents. For example, the compound is likely to be relatively stable and may have low solubility in water due to the presence of the aromatic rings.

Mechanism of Action

The mechanism of action of this compound would depend on its specific applications. For example, if the compound is used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with. Without more specific information, it’s difficult to predict the mechanism of action.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. The exact hazards would depend on the specific properties of the compound, but could include flammability, toxicity, or reactivity hazards.

Future Directions

The future research directions for this compound could include exploring its potential applications in various fields, such as pharmaceuticals, materials science, or chemical synthesis. This could involve studying its physical and chemical properties, its reactivity, or its interactions with other compounds or biological targets.